Cas no 2171715-32-3 (3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid)

• Product Name: 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• CAS No: 2171715-32-3
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 5952460
• PubChem ID: 165571333
• Update Time: 2025-05-21

3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• EN300-1577931
• 3-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxolane-3-carboxylic acid
• 2171715-32-3

• Inchi： 1S/C26H31N3O6/c1-29(2)13-11-22(23(30)28-26(24(31)32)12-14-34-16-26)27-25(33)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,11-16H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： JBVMYMJZTYJAJM-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(CCN(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 117Ų

Additional information on 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid (CAS: 2171715-32-3)

The compound 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid (CAS: 2171715-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylamino moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, making it an indispensable tool in modern peptide chemistry.

Recent studies have focused on optimizing the synthesis and application of this compound, with particular emphasis on its role as a building block for novel peptide-based therapeutics. Researchers have demonstrated that the incorporation of this compound into peptide sequences can enhance their stability, bioavailability, and target specificity. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use in the development of peptide inhibitors targeting protein-protein interactions (PPIs), which are notoriously challenging to modulate with small molecules. The dimethylamino group in the compound's structure has been shown to contribute to improved solubility and membrane permeability, addressing some of the key limitations associated with peptide-based drugs.

In addition to its applications in peptide synthesis, 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid has also been explored for its potential in prodrug design. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with various therapeutic agents, resulting in prodrugs with enhanced pharmacokinetic profiles. The Fmoc group, in particular, was found to facilitate controlled release of the active drug moiety under physiological conditions, thereby improving therapeutic efficacy and reducing off-target effects.

Furthermore, advancements in analytical techniques have enabled more detailed characterization of this compound and its derivatives. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been employed to assess the purity and stability of synthesized batches, ensuring reproducibility and reliability in research applications. Nuclear magnetic resonance (NMR) spectroscopy has also provided valuable insights into the compound's conformational dynamics, shedding light on its interactions with biological targets.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research efforts are focused on streamlining synthetic routes and exploring novel applications, with the ultimate goal of translating these findings into clinically viable therapeutics.

In conclusion, the compound 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid (CAS: 2171715-32-3) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural attributes and functional versatility make it a promising candidate for a wide range of applications, from peptide synthesis to prodrug design. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics.